Cas no 2408966-38-9 (Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate
• CAS No: 2408966-38-9
• MF: C₁₁H₁₇N₃O₃S
• MW: 271.3359811306
• CID: 6071950
• PubChem ID: 146082104
• Update Time: 2025-09-27

Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2408966-38-9
• TERT-BUTYL 3-(5-(HYDROXYMETHYL)-1,3,4-THIADIAZOL-2-YL)AZETIDINE-1-CARBOXYLATE
• AT19011
• Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate
• EN300-7535225

• Inchi： 1S/C11H17N3O3S/c1-11(2,3)17-10(16)14-4-7(5-14)9-13-12-8(6-15)18-9/h7,15H,4-6H2,1-3H3
• InChI Key： MJYGLRDUCHFORU-UHFFFAOYSA-N
• SMILES： S1C(CO)=NN=C1C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 271.09906259g/mol
• Monoisotopic Mass: 271.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 104Ų

Additional information on Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate

Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No 2408966-38-9, known as Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered ring structure, which is known for its unique chemical properties and potential applications in drug design.

Azetidine itself is a saturated four-membered ring containing one nitrogen atom, making it structurally similar to pyrrolidine but with fewer atoms in the ring. This structural feature imparts azetidine with distinct reactivity and stability compared to other cyclic amines. The tert-butyl group attached to the azetidine ring in this compound serves as a bulky substituent, which can influence the steric properties of the molecule and potentially enhance its bioavailability when used in drug formulations.

The 5-(hydroxymethyl)-1,3,4-thiadiazole moiety is another key component of this compound. Thiadiazoles are heterocyclic compounds containing sulfur and nitrogen atoms in their rings. The hydroxymethyl group attached to the thiadiazole ring introduces hydrophilic properties to the molecule, which can be advantageous in drug delivery systems where solubility is a critical factor. Recent studies have highlighted the potential of thiadiazole derivatives as antimicrobial agents, anti-inflammatory drugs, and anticancer agents, making this compound a promising candidate for further exploration in these areas.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable approach involves the use of click chemistry principles, such as the Huisgen cycloaddition reaction, to construct the azetidine-thiadiazole conjugate. This method not only enhances the yield but also ensures high purity of the final product, which is crucial for its application in pharmaceutical research.

In terms of applications, Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate has shown potential as a building block for more complex molecules in drug discovery programs. Its unique combination of structural features makes it an ideal candidate for exploring novel therapeutic targets. For instance, researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

Moreover, this compound has been studied for its role in radiopharmaceuticals, where it can serve as a carrier for radioactive isotopes used in diagnostic imaging. The azetidine ring's flexibility and the thiadiazole moiety's ability to coordinate with metal ions make this compound suitable for such applications.

Recent studies have also focused on optimizing the synthesis of this compound to reduce costs and improve scalability. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, have been explored to enhance the sustainability of its production processes.

In conclusion, Tert-butyl 3-[5-(hydroxymethyl)-1,3,4-thiadiazol-2-yl]azetidine-1-carboxylate represents a versatile molecule with significant potential in various fields of chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development.